Cas no 1543339-02-1 (2-(3-Methylcyclopentyl)propan-1-amine)

2-(3-Methylcyclopentyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1543339-02-1
- EN300-6506623
- 2-(3-methylcyclopentyl)propan-1-amine
- 2-(3-Methylcyclopentyl)propan-1-amine
-
- Inchi: 1S/C9H19N/c1-7-3-4-9(5-7)8(2)6-10/h7-9H,3-6,10H2,1-2H3
- InChI Key: CKBGKQYTGYNKLM-UHFFFAOYSA-N
- SMILES: NCC(C)C1CCC(C)C1
Computed Properties
- Exact Mass: 141.151749610g/mol
- Monoisotopic Mass: 141.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
2-(3-Methylcyclopentyl)propan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6506623-5.0g |
2-(3-methylcyclopentyl)propan-1-amine |
1543339-02-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-14 | |
Enamine | EN300-6506623-0.5g |
2-(3-methylcyclopentyl)propan-1-amine |
1543339-02-1 | 95.0% | 0.5g |
$809.0 | 2025-03-14 | |
Enamine | EN300-6506623-0.1g |
2-(3-methylcyclopentyl)propan-1-amine |
1543339-02-1 | 95.0% | 0.1g |
$741.0 | 2025-03-14 | |
Enamine | EN300-6506623-0.05g |
2-(3-methylcyclopentyl)propan-1-amine |
1543339-02-1 | 95.0% | 0.05g |
$707.0 | 2025-03-14 | |
Enamine | EN300-6506623-2.5g |
2-(3-methylcyclopentyl)propan-1-amine |
1543339-02-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-14 | |
Enamine | EN300-6506623-10.0g |
2-(3-methylcyclopentyl)propan-1-amine |
1543339-02-1 | 95.0% | 10.0g |
$3622.0 | 2025-03-14 | |
Enamine | EN300-6506623-0.25g |
2-(3-methylcyclopentyl)propan-1-amine |
1543339-02-1 | 95.0% | 0.25g |
$774.0 | 2025-03-14 | |
Enamine | EN300-6506623-1.0g |
2-(3-methylcyclopentyl)propan-1-amine |
1543339-02-1 | 95.0% | 1.0g |
$842.0 | 2025-03-14 |
2-(3-Methylcyclopentyl)propan-1-amine Related Literature
-
Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
-
Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
Additional information on 2-(3-Methylcyclopentyl)propan-1-amine
Recent Advances in the Study of 2-(3-Methylcyclopentyl)propan-1-amine (CAS: 1543339-02-1) in Chemical Biology and Pharmaceutical Research
The compound 2-(3-Methylcyclopentyl)propan-1-amine (CAS: 1543339-02-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the efficient synthesis routes for 2-(3-Methylcyclopentyl)propan-1-amine, which involve multi-step organic reactions with high yields and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic methodologies are crucial for scaling up production for further pharmacological evaluations.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(3-Methylcyclopentyl)propan-1-amine exhibits promising interactions with specific neurotransmitter receptors, suggesting potential applications in neurological disorders. Researchers have also explored its role as a precursor in the synthesis of novel bioactive molecules, which could lead to the development of new therapeutic agents.
Further investigations into the pharmacokinetics and toxicology of 2-(3-Methylcyclopentyl)propan-1-amine are underway to assess its safety and efficacy profiles. Early results indicate favorable absorption and distribution characteristics, although comprehensive clinical trials are required to validate these findings. The compound's stability under physiological conditions is also being evaluated to ensure its suitability for long-term therapeutic use.
In conclusion, 2-(3-Methylcyclopentyl)propan-1-amine represents a promising candidate for further research in drug discovery and development. Its unique chemical structure and preliminary biological activities warrant continued exploration, particularly in the context of neurological and metabolic disorders. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications.
1543339-02-1 (2-(3-Methylcyclopentyl)propan-1-amine) Related Products
- 1782857-39-9(methyl 4-aminocycloheptane-1-carboxylate)
- 14415-44-2(6-Amino-2H-chromen-2-one)
- 2248320-95-6(Tert-butyl 2-amino-3-methyl-2-phenylbutanoate)
- 2098121-11-8((1-(Pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine)
- 2171619-83-1(4-(4-carboxy-5-methylthiophen-2-yl)piperidine-2-carboxylic acid)
- 2034498-35-4(2-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine)
- 2137136-47-9(2-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}-2H-1,2,3-triazol-4-amine)
- 58481-14-4(2-Cyano-4-pyridinecarboxylic Acid Ethyl Ester)
- 83665-79-6(4-(3-aminoprop-1-en-1-yl)phenol)
- 19375-62-3(Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate)




